Chloromethyl 5-chlorononanoate

• Molecular Formula: C10H18Cl2O2
• Molecular Weight: 241.15 g/mol
• IUPAC Name: chloromethyl 5-chlorononanoate
• InChI: InChI=1S/C10H18Cl2O2/c1-2-3-5-9(12)6-4-7-10(13)14-8-11/h9H,2-8H2,1H3
• InChI Key: MJVJQTXCHDQYKX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CCCC(=O)OCCl)Cl
• CAS No.: 80418-74-2

Description

Chloromethyl 5-chlorononanoate is an organic compound with the molecular formula C10H18Cl2O2. It belongs to the class of organochlorides, characterized by the presence of chlorine atoms in their molecular structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of chloromethyl 5-chlorononanoate typically involves the reaction of 5-chlorononanoic acid with chloromethylating agents. One common method is the esterification of 5-chlorononanoic acid with chloromethyl alcohol in the presence of a strong acid catalyst, such as sulfuric acid. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, can optimize the production process. Additionally, purification steps, such as distillation and recrystallization, are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

Chloromethyl 5-chlorononanoate undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles, such as hydroxide ions or amines.

Oxidation Reactions: The compound can be oxidized to form corresponding carboxylic acids or aldehydes under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, ammonia, and primary amines.

Oxidation: Oxidizing agents, such as potassium permanganate or chromium trioxide, are used under acidic or basic conditions to achieve the desired oxidation.

Major Products Formed

Substitution Reactions: Products include substituted nonanoates, where the chlorine atom is replaced by the nucleophile.

Oxidation Reactions: Products include 5-chlorononanoic acid or 5-chlorononanal, depending on the extent of oxidation.

Scientific Research Applications

Chloromethyl 5-chlorononanoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions

Biology: The compound is utilized in the study of enzyme-catalyzed reactions and as a probe for investigating biochemical pathways.

Medicine: Research into potential pharmaceutical applications includes its use as a precursor for drug development and as a model compound for studying drug metabolism.

Industry: It is employed in the production of specialty chemicals, polymers, and coatings

Mechanism of Action

The mechanism of action of chloromethyl 5-chlorononanoate involves its interaction with specific molecular targets, such as enzymes and receptors. The chloromethyl group can form covalent bonds with nucleophilic sites on proteins, leading to the modification of their activity. This interaction can affect various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

• Chloromethyl 5-chloropentanoate
• Chloromethyl 5-chlorohexanoate
• Chloromethyl 5-chloroheptanoate

Uniqueness

Chloromethyl 5-chlorononanoate is unique due to its longer carbon chain compared to similar compounds. This structural difference can influence its reactivity, solubility, and interaction with biological targets. The presence of both chloromethyl and chlorononanoate groups provides distinct chemical properties that can be leveraged in various applications .